2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide

• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-[2-(oxolan-2-ylmethoxy)phenyl]propanamide
• InChI: InChI=1S/C22H27NO4/c1-15-10-11-16(2)21(13-15)27-17(3)22(24)23-19-8-4-5-9-20(19)26-14-18-7-6-12-25-18/h4-5,8-11,13,17-18H,6-7,12,14H2,1-3H3,(H,23,24)
• InChI Key: BRDBQQQWVMSBJB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(C)C(=O)NC2=CC=CC=C2OCC3CCCO3

Description

2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide is a chemical compound that is widely used in scientific research. This compound has gained significant attention due to its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide is not fully understood. However, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It can also induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.
Biochemical and physiological effects:
Studies have shown that 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide can modulate various biochemical and physiological processes. It can reduce inflammation, inhibit cancer cell proliferation, and protect neurons from oxidative stress-induced damage. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide in lab experiments is its high potency and specificity. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide. One of the future directions is to study its potential therapeutic applications in other diseases such as cardiovascular diseases and diabetes. Another future direction is to develop more efficient drug delivery systems for this compound to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound.
In conclusion, 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide is a promising compound with potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and develop more efficient drug delivery systems.

Synthesis Methods

The synthesis of 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide involves the reaction of 2-(2,5-dimethylphenoxy)propanoic acid with 2-(2-(tetrahydro-2-furanylmethoxy)phenyl)acetyl chloride in the presence of a base. The reaction produces 2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide as a white solid.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]propanamide has been extensively studied for its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory, anti-cancer, and neuroprotective properties. It has also been studied for its potential use as a drug delivery system for various drugs.